Cas no 402959-33-5 ((3S)-3-(((Benzyloxy)carbonyl)amino)-2-hydroxyhexanoic acid)

• Product Name: (3S)-3-(((Benzyloxy)carbonyl)amino)-2-hydroxyhexanoic acid
• CAS No: 402959-33-5
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• CID: 1040126
• PubChem ID: 59428246
• Update Time: 2025-10-21

(3S)-3-(((Benzyloxy)carbonyl)amino)-2-hydroxyhexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(((Benzyloxy)carbonyl)amino)-2-hydroxyhexanoic acid
• (3S)-2-hydroxy-3-(phenylmethoxycarbonylamino)hexanoic acid
• EN300-12626171
• DTXSID30731991
• (3S)-3-(((Benzyloxy)carbonyl)amino)-2-hydroxyhexanoicacid
• (3S)-3-{[(BENZYLOXY)CARBONYL]AMINO}-2-HYDROXYHEXANOIC ACID
• 402959-33-5
• SCHEMBL416706
• DB-336033

• Inchi： 1S/C14H19NO5/c1-2-6-11(12(16)13(17)18)15-14(19)20-9-10-7-4-3-5-8-10/h3-5,7-8,11-12,16H,2,6,9H2,1H3,(H,15,19)(H,17,18)/t11-,12?/m0/s1
• InChI Key： PSFAENHDIYWHKP-PXYINDEMSA-N
• SMILES： OC(C(=O)O)[C@H](CCC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 281.12632271g/mol
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (3S)-3-(((Benzyloxy)carbonyl)amino)-2-hydroxyhexanoic acid

Introduction to (3S)-3-(((Benzyloxy)carbonyl)amino)-2-hydroxyhexanoic Acid (CAS No. 402959-33-5)

(3S)-3-(((Benzyloxy)carbonyl)amino)-2-hydroxyhexanoic acid (CAS No. 402959-33-5) is a versatile compound with significant applications in the fields of chemical biology and pharmaceutical research. This compound, often referred to as Boc-protected (3S)-2-hydroxyhexanoic acid, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structural features, including the benzyloxycarbonyl (Boc) protecting group and the hydroxyl and carboxylic acid functionalities, make it an essential building block in the development of novel therapeutic agents.

The benzyloxycarbonyl (Boc) protecting group in (3S)-3-(((Benzyloxy)carbonyl)amino)-2-hydroxyhexanoic acid plays a crucial role in controlling the reactivity of the amino group during synthetic processes. This protecting group can be easily removed under mild conditions, such as treatment with hydrogen gas in the presence of a palladium catalyst, allowing for precise manipulation of the amino functionality. The presence of the hydroxyl group adds further versatility, enabling the formation of esters, ethers, and other functional derivatives that can be tailored for specific biological activities.

Recent advancements in chemical biology have highlighted the importance of (3S)-3-(((Benzyloxy)carbonyl)amino)-2-hydroxyhexanoic acid in the development of prodrugs and targeted drug delivery systems. Prodrugs are inactive precursors that are converted into active drugs within the body, often through enzymatic processes. The hydroxyl and carboxylic acid groups in this compound can be modified to create prodrugs that enhance solubility, stability, and bioavailability, thereby improving therapeutic outcomes.

In addition to its role in prodrug design, (3S)-3-(((Benzyloxy)carbonyl)amino)-2-hydroxyhexanoic acid has been extensively studied for its potential in peptide synthesis. Peptides are short chains of amino acids that play critical roles in various biological processes, including cell signaling, enzyme catalysis, and immune responses. The ability to synthesize peptides with high purity and efficiency is essential for both basic research and pharmaceutical applications. The Boc protecting group in this compound facilitates stepwise peptide synthesis by preventing premature reactions between amino groups.

One notable application of (3S)-3-(((Benzyloxy)carbonyl)amino)-2-hydroxyhexanoic acid is in the development of antibiotics and antiviral agents. The compound's structural features allow for the creation of analogs that can target specific bacterial or viral proteins with high selectivity and potency. For example, recent studies have shown that derivatives of this compound exhibit potent activity against multidrug-resistant bacteria, making them promising candidates for addressing the growing problem of antibiotic resistance.

The synthesis of (3S)-3-(((Benzyloxy)carbonyl)amino)-2-hydroxyhexanoic acid typically involves several steps, including the protection of the amino group with a Boc reagent, followed by selective hydroxylation and carboxylation reactions. These synthetic pathways have been optimized to achieve high yields and stereoselectivity, ensuring that the final product meets rigorous quality standards required for pharmaceutical applications.

In conclusion, (3S)-3-(((Benzyloxy)carbonyl)amino)-2-hydroxyhexanoic acid (CAS No. 402959-33-5) is a valuable compound with a wide range of applications in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an essential building block for the development of novel therapeutic agents, prodrugs, and peptides. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern drug discovery and development.